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Cat. No.: B612263 Get Quote

Application Notes and Protocols: SAR-260301
For Researchers, Scientists, and Drug Development Professionals

Introduction
SAR-260301 is a potent and selective, orally bioavailable inhibitor of the Class I

phosphatidylinositol 3-kinase (PI3K) beta isoform (PI3Kβ), with an IC₅₀ of 52 nM.[1][2] It

demonstrates selectivity for PI3Kβ over other isoforms.[2] This inhibitor targets the

PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in various cancers,

particularly in tumors with phosphatase and tensin homolog (PTEN) deficiency.[3][4] Inhibition

of this pathway by SAR-260301 can lead to the suppression of tumor cell growth and induction

of apoptosis.[3][4] These application notes provide detailed information on the solubility of

SAR-260301 and protocols for its use in cell culture-based assays.

Data Presentation: Solubility of SAR-260301
The solubility of SAR-260301 in various solvents is crucial for the preparation of stock solutions

and working concentrations for in vitro and in vivo studies. The following table summarizes the

available quantitative data.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b612263?utm_src=pdf-interest
https://www.benchchem.com/product/b612263?utm_src=pdf-body
https://www.medchemexpress.com/literature/sar-260301-is-an-orally-active-pi3k%CE%B2-inhibitor-for-melanoma-treatment.html
https://www.caymanchem.com/product/17391/sar260301
https://www.caymanchem.com/product/17391/sar260301
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/pi3k-beta-inhibitor-sar260301
https://pubchem.ncbi.nlm.nih.gov/compound/135565159
https://www.benchchem.com/product/b612263?utm_src=pdf-body
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/pi3k-beta-inhibitor-sar260301
https://pubchem.ncbi.nlm.nih.gov/compound/135565159
https://www.benchchem.com/product/b612263?utm_src=pdf-body
https://www.benchchem.com/product/b612263?utm_src=pdf-body
https://www.benchchem.com/product/b612263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) 20 mg/mL[2][5]

Hygroscopic; use freshly

opened DMSO for best results.

[6] Ultrasonic treatment may

be needed to fully dissolve the

compound.[6]

100 mg/mL (282.17 mM)[6]
Requires ultrasonic treatment

to dissolve.[6]

Ethanol 15 mg/mL[2][5]

Dimethylformamide (DMF) 20 mg/mL[2][5]

DMSO:PBS (pH 7.2) (1:7) 0.12 mg/mL[2][5]

Water Insoluble[7]

Note on Cell Culture Media: Direct solubility data for SAR-260301 in specific cell culture media

is not readily available. Due to its low aqueous solubility, it is standard practice to prepare a

concentrated stock solution in an organic solvent like DMSO and then dilute it to the final

working concentration in the cell culture medium. The final concentration of the organic solvent

in the medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[8]

Signaling Pathway
SAR-260301 selectively inhibits the p110β catalytic subunit of Class I PI3K. This inhibition

prevents the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to

phosphatidylinositol 3,4,5-trisphosphate (PIP3). The reduction in PIP3 levels leads to

decreased activation of downstream effectors, most notably the serine/threonine kinase Akt.

The subsequent deactivation of the Akt/mTOR signaling cascade results in reduced cell

proliferation, survival, and growth. This inhibitory action is particularly effective in PTEN-

deficient tumors where the PI3K pathway is often hyperactivated.
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Solution Preparation

Cell Treatment

Weigh SAR-260301
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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